5-bromo-1-(1-ethylpropyl)-3-(methylthio)-2 (1H)-pyrazinone

• Molecular Formula: C10H15BrN2OS
• Molecular Weight: 291.21 g/mol
• IUPAC Name: 5-bromo-3-methylsulfanyl-1-pentan-3-ylpyrazin-2-one
• InChI: InChI=1S/C10H15BrN2OS/c1-4-7(5-2)13-6-8(11)12-9(15-3)10(13)14/h6-7H,4-5H2,1-3H3
• InChI Key: SQIZRFZVPFWMHB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C=C(N=C(C1=O)SC)Br

Description

5-bromo-1-(1-ethylpropyl)-3-(methylthio)-2 (1H)-pyrazinone is a useful research compound. Its molecular formula is C10H15BrN2OS and its molecular weight is 291.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,5-dibromo-1-(1-ethylpropyl)-2(1H)-pyrazinone (XXX) (3.23 g, 10 mmol), prepared using the conditions described in US6159980 (Example 84, Part A), hereby incorporated by reference, and sodium thiomethoxide (701 mg, 10 mol) in THF (50 mL) was stirred at 25° C. for 72 h. The reaction mixture was diluted with water (75 mL) and ethyl acetate (75 mL). The organic phase was dried over (MgSO4), filtered, and concentrated in vacuo to give crude residue. Purification by flash column chromatography (silica, ethyl acetate:hexane 1:4) gave the product XXXI (2.30 g, 82%) as a white solid.